Cas no 57742-51-5 (1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl-)
57742-51-5 structure
Product Name:1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl-
CAS No:57742-51-5
MF:C10H16O4
MW:200.231643676758
CID:344376
PubChem ID:11063445
Update Time:2025-04-19
1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl-
- 5-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione
- 57742-51-5
- COCRMIPMQVKKOZ-UHFFFAOYSA-N
- DTXSID10453841
- SCHEMBL3784327
-
- Inchi: 1S/C10H16O4/c1-4-5-6-7-8(11)13-10(2,3)14-9(7)12/h7H,4-6H2,1-3H3
- InChI Key: COCRMIPMQVKKOZ-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)OC1(C)C)CCCC)=O
Computed Properties
- Exact Mass: 200.10488
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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